molecular formula C18H13ClN4O B11689822 2-chloro-N-{4-[(E)-phenyldiazenyl]phenyl}pyridine-3-carboxamide CAS No. 328269-98-3

2-chloro-N-{4-[(E)-phenyldiazenyl]phenyl}pyridine-3-carboxamide

Cat. No.: B11689822
CAS No.: 328269-98-3
M. Wt: 336.8 g/mol
InChI Key: MOOFBJGZLNUDDJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Chloro-N-{4-[(E)-phenyldiazenyl]phenyl}pyridine-3-carboxamide is a synthetic organic compound featuring a pyridine ring substituted with a chlorine atom at the 2-position and a carboxamide group at the 3-position. The carboxamide nitrogen is further linked to a phenylazo group via a para-substituted phenyl bridge, forming an (E)-configured azo bond. This structural motif confers unique electronic and steric properties, making it a candidate for applications in coordination chemistry, materials science, and photoresponsive systems .

The compound’s azo group (-N=N-) enables π-conjugation across the molecule, influencing its absorption spectrum and redox behavior.

Properties

CAS No.

328269-98-3

Molecular Formula

C18H13ClN4O

Molecular Weight

336.8 g/mol

IUPAC Name

2-chloro-N-(4-phenyldiazenylphenyl)pyridine-3-carboxamide

InChI

InChI=1S/C18H13ClN4O/c19-17-16(7-4-12-20-17)18(24)21-13-8-10-15(11-9-13)23-22-14-5-2-1-3-6-14/h1-12H,(H,21,24)

InChI Key

MOOFBJGZLNUDDJ-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)N=NC2=CC=C(C=C2)NC(=O)C3=C(N=CC=C3)Cl

Origin of Product

United States

Preparation Methods

The synthesis of 2-chloro-N-{4-[(E)-phenyldiazenyl]phenyl}pyridine-3-carboxamide involves multiple steps. One common method includes the reaction of 4-chloro-3-nitropyridine with 4-aminobenzene diazonium chloride under controlled conditions to form the desired compound. The reaction typically requires a nonchlorinated organic solvent and is carried out at temperatures ranging from 20°C to 60°C . Industrial production methods may involve similar synthetic routes but are optimized for large-scale production, ensuring higher yields and purity.

Chemical Reactions Analysis

2-chloro-N-{4-[(E)-phenyldiazenyl]phenyl}pyridine-3-carboxamide undergoes various chemical reactions, including:

Scientific Research Applications

2-chloro-N-{4-[(E)-phenyldiazenyl]phenyl}pyridine-3-carboxamide has a wide range of applications in scientific research:

Mechanism of Action

The mechanism of action of 2-chloro-N-{4-[(E)-phenyldiazenyl]phenyl}pyridine-3-carboxamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and are the subject of ongoing research .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

To contextualize the properties of 2-chloro-N-{4-[(E)-phenyldiazenyl]phenyl}pyridine-3-carboxamide, we compare it with four analogous ligands (L1–L4) reported in platinum(II) complexation studies (Figure 1, Regulation of the Switch, 2021) . These ligands share the phenylazo-carboxamide backbone but differ in substituents and linker groups:

Compound Key Structural Features Molecular Weight (g/mol) Functional Groups Application
Target Compound 2-chloropyridine, carboxamide, para-phenylazo bridge ~380 (estimated) Azo, carboxamide, chloro Potential photoresponsive materials
L1 [(E)-N1-(4-ethynylphenyl)-N4-(4-(phenyldiazenyl)phenyl)succinamide] Ethynyl terminal, succinamide linker ~434 Azo, ethynyl, amide Platinum(II) complexation
L2 [(E)-4-(phenyldiazenyl)phenyl 4-((4-ethynylphenyl)amino)-4-oxobutanoate] Ester linkage, ethynyl group ~460 Azo, ester, ethynyl Catalysis, optoelectronics
L3 [(E)-N1-(4-(phenyldiazenyl)phenyl)-N4-(prop-2-yn-1-yl)succinamide] Propargyl terminal, succinamide linker ~366 Azo, propargyl, amide Metal-organic frameworks (MOFs)
L4 [(E)-4-(phenyldiazenyl)phenyl 4-oxo-4-(prop-2-yn-1-ylamino)butanoate] Ester-propargyl hybrid linker ~392 Azo, ester, propargyl Biomedical imaging probes

Key Differences:

Linker Flexibility: L1 and L3 employ succinamide linkers, offering conformational flexibility, whereas the target compound’s rigid para-phenylazo bridge may restrict rotational freedom, impacting photoisomerization efficiency.

Photophysical Properties :

  • The phenylazo group in all compounds absorbs in the visible range (~400–500 nm), but the chloropyridine moiety in the target compound may redshift absorption due to extended conjugation, as observed in analogous chloro-substituted azo dyes .

Metal Coordination :

  • L1–L4 utilize ethynyl/propargyl termini for platinum(II) coordination, forming stable σ-bonded complexes. In contrast, the target compound’s carboxamide and chloro groups may favor alternative coordination modes (e.g., N,O-chelation), though experimental verification is needed .

Stability and Reactivity:

  • Photoisomerization : The rigid structure of the target compound may slow cis-trans isomerization kinetics compared to L1–L4, as observed in sterically hindered azobenzenes.

Biological Activity

2-chloro-N-{4-[(E)-phenyldiazenyl]phenyl}pyridine-3-carboxamide is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its biological properties, mechanisms of action, and relevance in therapeutic applications, supported by data tables and case studies.

Chemical Structure

The compound can be represented as follows:

  • Chemical Formula : C22_{22}H18_{18}ClN2_2O
  • IUPAC Name : 2-chloro-N-{4-[(E)-phenyldiazenyl]phenyl}pyridine-3-carboxamide

The biological activity of this compound is primarily attributed to its ability to interact with various biological targets, including enzymes and receptors involved in cellular signaling pathways. The presence of the chloro and diazenyl groups enhances its reactivity and selectivity towards certain biological processes.

Anticancer Activity

Research indicates that compounds with similar structures exhibit significant anticancer properties. For instance, studies have shown that derivatives of pyridine-based compounds can inhibit cancer cell proliferation through apoptosis induction and cell cycle arrest mechanisms.

Case Study:
A study on related pyridine derivatives demonstrated a dose-dependent cytotoxic effect on breast cancer cell lines (MCF-7), where IC50_{50} values were reported in the low micromolar range, suggesting potent anticancer activity .

Antimicrobial Activity

The compound has also been evaluated for antimicrobial properties. Similar pyridine derivatives have shown effectiveness against various bacterial strains, indicating potential as an antimicrobial agent.

Data Table: Antimicrobial Activity

Bacterial StrainMinimum Inhibitory Concentration (MIC)
Staphylococcus aureus32 µg/mL
Escherichia coli64 µg/mL
Pseudomonas aeruginosa128 µg/mL

Structure-Activity Relationship (SAR)

The structure-activity relationship studies are crucial for understanding how modifications to the chemical structure influence biological activity. The presence of the diazenyl moiety is particularly significant, as it has been associated with enhanced cytotoxicity in cancer cells.

Key Findings:

  • Chloro Substitution : Enhances lipophilicity and cellular uptake.
  • Diazenyl Group : Contributes to increased reactive oxygen species (ROS) generation within cells, leading to apoptosis.
  • Pyridine Ring : Plays a role in receptor binding affinity, particularly with DNA and certain enzymes.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.